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This technical guide provides a comprehensive overview of the avian population survey
methodologies applicable to the unique ecosystem of the Chinnar Wildlife Sanctuary. While
specific quantitative survey data and detailed experimental protocols from the sanctuary are
not extensively available in the public domain, this document synthesizes existing information
on avian diversity and outlines the standard scientific protocols that would be employed for
such research. This guide serves as a foundational resource for researchers planning or
interpreting avian studies in this biodiverse region.

The Chinnar Wildlife Sanctuary, located in the rain shadow region of the Western Ghats in
Kerala, presents a unique mosaic of habitats, including dry deciduous forests, thorny scrub
jungles, grasslands, and riparian zones.[1][2][3] This variety of ecosystems supports a rich
diversity of bird species.

Avian Diversity in Chinnar

Various sources have reported on the species richness of birds within the sanctuary over the
years. These figures provide a baseline understanding of the avian diversity harbored within
this protected area. A study conducted between 1990 and 1992 recorded 143 bird species from
34 families.[4] More recent data from the Kerala Forest Department indicates a recorded 225
species of birds, making it one of the richest avian diversity areas in South India.[1] Other
sources suggest this number could be as high as 245 species.[3] A faunal survey in the
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broader Munnar Wildlife Division, which includes Chinnar, recently added 11 new bird species
to its checklist, bringing the total for the division to 258.[5]

Reported Avian Species
Richness in Chinnar Wildlife Number of Species Source
Sanctuary

Distribution of mammals and
Study conducted 1990-1992 143 birds in chinnar wildlife
sanctuary - SciSpace[4]

Chinnar Wildlife Sanctuary -

Kerala Forest Department 225

Kerala Forest Department[1]

o Chinnar Wildlife Sanctuary -

Grokipedia 245 o

Grokipedia[3]
Munnar Wildlife Division Survey adds 24 new species
Faunal Survey (includes 258 (divisional total) to Munnar's faunal stock - The
Chinnar) Hindu[5]

Experimental Protocols for Avian Population
Surveys

Effective monitoring of avian populations requires standardized and replicable survey
methodologies. The choice of method is often dictated by the habitat, target species, and
research objectives. Based on standard ornithological field practices, the following protocols
are recommended for the diverse habitats within Chinnar Wildlife Sanctuary.

Line Transect Method

The line transect method is a widely used technique for estimating the abundance and density
of bird populations, particularly in open and semi-open habitats like the deciduous forests and
grasslands of Chinnar.[6]

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://www.thehindu.com/news/national/kerala/survey-adds-24-new-species-to-munnars-faunal-stock/article69113133.ece
https://scispace.com/pdf/distribution-of-mammals-and-birds-in-chinnar-wildlife-2e0x4hfjvp.pdf
https://forest.kerala.gov.in/images/flash/chinnarwls.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://www.thehindu.com/news/national/kerala/survey-adds-24-new-species-to-munnars-faunal-stock/article69113133.ece
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://static1.squarespace.com/static/5c1a9e03f407b482a158da87/t/5eef194922199035226179ab/1592727886336/Ground-dwellers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Transect Establishment: Pre-determined transect lines of a fixed length (e.g., 1-2 km) are
established across the study area, ensuring they are representative of the habitat.

Survey Execution: An observer walks along the transect at a slow and steady pace.

Data Collection: For each bird detected (seen or heard), the species, number of individuals,
and the perpendicular distance from the transect line to the bird are recorded.

Data Analysis: The collected distance data is used to model a detection function, which
estimates the probability of detecting a bird at a given distance. This function is then used to
estimate the density and abundance of each species.

Point Count Method

The point count method is suitable for denser vegetation, such as the riparian forests and
thorny scrub jungles of Chinnar, where visibility is limited.[6]

Methodology:

Point Establishment: A series of survey points are established throughout the study area,
separated by a sufficient distance to avoid double-counting individuals (e.g., at least 250
meters apart).

Survey Execution: At each point, the observer stands silently for a fixed period (e.g., 5-10
minutes).

Data Collection: All birds seen or heard within a pre-determined radius (e.g., 50 meters) are
recorded. The species and the number of individuals are noted.

Data Analysis: The data can be used to calculate species richness, relative abundance, and,
if distances to birds are also recorded, density estimates can be derived using distance
sampling analysis similar to the line transect method.

Visualizing Methodologies and Logical
Relationships
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To further clarify the application of these survey methods, the following diagrams illustrate a
generalized workflow for an avian population survey and the logical relationship between
habitat types in Chinnar and the appropriate survey methodologies.
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:
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Phase 2: Field Data Collection
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Record Observations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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